N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)-3,5-dimethylbenzamide

• IUPAC Name: N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C23H22N4O2/c1-14-9-15(2)11-18(10-14)23(28)25-19-12-17(6-5-16(19)3)20-13-27-21(24-20)7-8-22(26-27)29-4/h5-13H,1-4H3,(H,25,28)
• InChI Key: RDZLAOGYNIYWQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)NC(=O)C4=CC(=CC(=C4)C)C
• Molecular Formula: C23H22N4O2
• Molecular Weight: 386.4 g/mol
• CAS No.: 946217-26-1

Description

N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)-3,5-dimethylbenzamide is a useful research compound. Its molecular formula is C23H22N4O2 and its molecular weight is 386.455. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

The compound is related to the imidazo[1,2-b]pyridazine class, which has been extensively studied. One key aspect is the synthesis of 6-methoxyimidazo[1,2-b]pyridazine derivatives. Lombardino (1968) reported the synthesis of 6-methoxyimidazo[1,2-b]pyridazine and its 2-methyl analog, highlighting the versatility of this heterocyclic system, which can undergo reactions like the Mannich reaction and condensation with the 2-methyl group (Lombardino, 1968).

Pharmacological Potential

Several studies have explored the pharmacological potential of imidazo[1,2-b]pyridazine derivatives. Kuwahara et al. (1996) synthesized a series of imidazo[1,2-b]pyridazin-6-yl derivatives and evaluated their anti-asthmatic activities, demonstrating the potential of these compounds in pharmacological applications (Kuwahara et al., 1996).

Molecular Modeling and Activity

The study of the structure-activity relationship is crucial in understanding the potential applications of these compounds. Harmat et al. (1995) conducted a study on N-[biphenylyl(tetrazolyl)methyl]-2-butylimidazoles with various diazine or pyridine moieties, showing significant binding affinities and oral activities, which were further validated through molecular modeling studies (Harmat et al., 1995).

Radiolabelling for Receptor Imaging

Radiolabelled imidazo[1,2-b]pyridazine derivatives like [11C]L-159,884 have been developed for receptor imaging, indicating their usefulness in medical diagnostics and research (Hamill et al., 1996).

CNS Activity and Receptor Binding

Compounds within the imidazo[1,2-b]pyridazine class have been synthesized and evaluated for their central nervous system activities. Barlin et al. (1994) reported the synthesis of various imidazo[1,2-b]pyridazine derivatives and tested their ability to displace diazepam from rat brain membranes, providing insights into their potential CNS activities (Barlin et al., 1994).